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Compound of Interest

Compound Name: 4-Bromobiphenyl

Cat. No.: B057062 Get Quote

An In-depth Technical Guide to the Health and Safety Handling of 4-Bromobiphenyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 4-
Bromobiphenyl (CAS No. 92-66-0), a compound used in chemical synthesis and with

applications in the production of liquid crystals.[1] Adherence to strict safety protocols is

essential when working with this substance due to its potential health and environmental

hazards.

Chemical and Physical Properties
4-Bromobiphenyl is a white to off-white crystalline solid.[1][2] It is insoluble in water but

soluble in organic solvents such as ethanol, ether, and acetone.[1][3]
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Property Value Source

Molecular Formula C₁₂H₉Br [2][4]

Molecular Weight 233.10 g/mol [4]

Melting Point 89 - 92 °C [2]

Boiling Point 310 °C [2]

Flash Point 143 °C [2]

Appearance
Colorless to off-white crystals

or solid
[2][4]

Water Solubility Insoluble [3][4]

Hazard Identification and GHS Classification
4-Bromobiphenyl is classified as a hazardous substance.[2] The Globally Harmonized System

(GHS) classification is as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[2][4]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][4]

Hazardous to the Aquatic

Environment, Acute Hazard
1

H400: Very toxic to aquatic

life[4]

Signal Word: Danger[2][4]
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Hazard Pictograms:

Corrosion

Irritant

Environmental Hazard

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 4-
Bromobiphenyl to minimize exposure.

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses meeting EN166 (EU)

or OSHA 29 CFR 1910.133

standards. A face shield should

be worn if there is a risk of

splashing or dust generation.

To protect against serious eye

damage.[2][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A flame-

resistant lab coat, fully

buttoned. Long pants and

closed-toe shoes.

To prevent skin irritation.[2][5]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used if ventilation is

insufficient or when handling

large quantities that may

generate dust.[6]

To prevent respiratory tract

irritation.[2][4]

Handling and Storage
Proper handling and storage procedures are critical to ensure safety.
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Handling: Use in a well-ventilated area, preferably a chemical fume hood.[5][7] Avoid

generating dust.[7] Do not eat, drink, or smoke in the handling area.[2] Wash hands

thoroughly after handling.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7] Keep

away from incompatible materials such as strong oxidizing agents.[3][7] Protect from light

and store in a refrigerator.[4]

First Aid Measures
In case of exposure, immediate medical attention is required.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, also under the eyelids.

[2][7] Remove contact lenses, if present.[4]

Seek immediate medical attention.[2][7]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[2][7] Get medical attention if irritation

develops or persists.[2]

Inhalation

Remove to fresh air.[2][7] If not breathing, give

artificial respiration.[2][7] If breathing is difficult,

give oxygen.[2][7] Get medical attention.[2][7]

Ingestion

Do NOT induce vomiting.[4] If the person is

conscious, give 1-2 glasses of water to dilute

the chemical.[4] Never give anything by mouth

to an unconscious person.[7] Call a poison

control center or doctor immediately for

treatment advice.[4]

Accidental Release and Firefighting Measures
Accidental Release:
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In the event of a spill, follow these procedures:

Evacuate: Isolate the spill area for at least 25 meters (75 feet) for solids.[4]

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, dampen the solid spill material with ethanol and

transfer it to a suitable container for disposal.[4][8] Use absorbent paper dampened with

ethanol to clean up any remaining material.[4][8]

Decontamination: Wash all contaminated surfaces with ethanol followed by a soap and water

solution.[4][8]

Firefighting:

Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), or Halon

extinguisher.[2][4] Water spray can also be used.[2]

Specific Hazards: This chemical is combustible.[4] Fire may produce irritating, corrosive,

and/or toxic gases, including carbon monoxide, carbon dioxide, and hydrogen halides.[4][7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Experimental Protocols
The following are representative methodologies for key toxicological experiments. These are

based on established guidelines and should be adapted as necessary for specific laboratory

conditions.

7.1. Acute Oral Toxicity (LD₅₀)

This protocol is based on the principles of the OECD 423 guideline.

Animals: Healthy, young adult rats (e.g., Sprague-Dawley), nulliparous and non-pregnant

females.
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Housing: House animals individually with controlled temperature, humidity, and a 12-hour

light/dark cycle. Provide standard laboratory diet and water ad libitum.

Procedure: a. Fast animals overnight prior to dosing. b. Administer 4-Bromobiphenyl orally

by gavage. A starting dose of 300 mg/kg is often used for substances with expected

moderate toxicity. c. Observe animals closely for the first few hours post-dosing and then

daily for 14 days for signs of toxicity and mortality. d. Record body weights at the start and

end of the observation period. e. Perform a gross necropsy on all animals at the end of the

study.

7.2. Dermal Irritation

This protocol is based on the principles of the OECD 404 guideline.

Animals: Healthy, young adult albino rabbits.

Procedure: a. About 24 hours before the test, clip the fur from a small area (approximately 6

cm²) on the back of the animal. b. Apply 0.5 g of 4-Bromobiphenyl (moistened with a small

amount of water to form a paste) to the test site. c. Cover the application site with a gauze

patch and semi-occlusive dressing. d. After a 4-hour exposure period, remove the dressing

and wash the test site to remove any residual substance. e. Observe and score for erythema

and edema at 1, 24, 48, and 72 hours after patch removal.

7.3. Eye Irritation

This protocol is based on the principles of the OECD 405 guideline.

Animals: Healthy, young adult albino rabbits.

Procedure: a. Apply 0.1 g of the solid 4-Bromobiphenyl into the conjunctival sac of one eye

of the rabbit. The other eye serves as a control. b. Hold the eyelids together for about one

second to prevent loss of the material. c. Do not wash the eye for 24 hours following

instillation. d. Examine and score the cornea, iris, and conjunctivae for lesions at 1, 24, 48,

and 72 hours after application.
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The following diagrams, created using the DOT language, illustrate key safety and handling

workflows.
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Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 4-Bromobiphenyl.
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Caption: Emergency Response Workflow for a 4-Bromobiphenyl Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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